Cas no 1384268-78-3 ((S)-Ethyl 2-amino-2-(5-methoxy-1H-indol-3-yl)acetate hydrochloride)

(S)-Ethyl 2-amino-2-(5-methoxy-1H-indol-3-yl)acetate hydrochloride is a chiral indole derivative with significant utility in pharmaceutical and organic synthesis. The compound features a stereocenter at the α-position of the amino ester, enhancing its role as a building block for bioactive molecules. The 5-methoxyindole moiety contributes to its potential interactions with biological targets, particularly in serotonin-related pathways. The hydrochloride salt improves solubility and stability, facilitating handling and storage. This product is suitable for research in medicinal chemistry, particularly for developing CNS-active compounds or enzyme inhibitors. Its high purity and defined stereochemistry ensure reproducibility in synthetic applications.
(S)-Ethyl 2-amino-2-(5-methoxy-1H-indol-3-yl)acetate hydrochloride structure
1384268-78-3 structure
Product Name:(S)-Ethyl 2-amino-2-(5-methoxy-1H-indol-3-yl)acetate hydrochloride
CAS No:1384268-78-3
MF:C13H17ClN2O3
MW:284.738682508469
CID:4914245
Update Time:2025-11-07

(S)-Ethyl 2-amino-2-(5-methoxy-1H-indol-3-yl)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (S)-Ethyl 2-amino-2-(5-methoxy-1H-indol-3-yl)acetate hydrochloride
    • (S)-ETHYL 2-AMINO-2-(5-METHOXY-1H-INDOL-3-YL)ACETATE HCL
    • Inchi: 1S/C13H16N2O3.ClH/c1-3-18-13(16)12(14)10-7-15-11-5-4-8(17-2)6-9(10)11;/h4-7,12,15H,3,14H2,1-2H3;1H/t12-;/m0./s1
    • InChI Key: LPZXPURCPSCEPV-YDALLXLXSA-N
    • SMILES: Cl.O(CC)C([C@H](C1=CNC2C=CC(=CC1=2)OC)N)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 298
  • Topological Polar Surface Area: 77.3

(S)-Ethyl 2-amino-2-(5-methoxy-1H-indol-3-yl)acetate hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM261436-1g
(S)-Ethyl 2-amino-2-(5-methoxy-1H-indol-3-yl)acetate hydrochloride
1384268-78-3 97%
1g
$912 2021-06-09
Chemenu
CM261436-1g
(S)-Ethyl 2-amino-2-(5-methoxy-1H-indol-3-yl)acetate hydrochloride
1384268-78-3 97%
1g
$912 2023-02-02

Additional information on (S)-Ethyl 2-amino-2-(5-methoxy-1H-indol-3-yl)acetate hydrochloride

(S)-Ethyl 2-amino-2-(5-methoxy-1H-indol-3-yl)acetate hydrochloride and Its Significance in Modern Medicinal Chemistry

Compound with the CAS number 1384268-78-3, specifically (S)-Ethyl 2-amino-2-(5-methoxy-1H-indol-3-yl)acetate hydrochloride, represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates key pharmacophoric elements that make it a promising candidate for further investigation in drug discovery and development.

The< strong>Ethyl 2-amino-2-(5-methoxy-1H-indol-3-yl)acetate hydrochloride moiety is particularly noteworthy, as it combines the versatility of the indole scaffold with the chiral center present in the (S)-configuration. This combination not only enhances the compound's binding affinity to biological targets but also improves its pharmacokinetic properties. The presence of the< strong>5-methoxy group further modulates the electronic and steric environment of the molecule, influencing its overall biological activity.

In recent years, there has been a growing interest in indole derivatives due to their diverse biological activities. These compounds have been extensively studied for their potential roles in various therapeutic areas, including cancer, inflammation, and neurological disorders. The< strong>5-methoxy-1H-indol-3-yl moiety, in particular, has been shown to exhibit significant pharmacological effects, making it a valuable component in the design of novel drugs.

The chiral center at the< strong>2-amino position in< strong>(S)-Ethyl 2-amino-2-(5-methoxy-1H-indol-3-yl)acetate hydrochloride is another critical feature that contributes to its unique properties. Chiral drugs are known for their improved efficacy and reduced side effects compared to their racemic counterparts. The (S)-configuration of this compound ensures optimal interaction with biological targets, leading to enhanced therapeutic outcomes.

Recent studies have highlighted the importance of< strong>Ethyl 2-amino-2-(5-methoxy-1H-indol-3-yl)acetate hydrochloride in the development of new pharmaceuticals. Research has demonstrated its potential as an intermediate in the synthesis of more complex molecules with improved pharmacological profiles. Additionally, preclinical studies have shown promising results regarding its efficacy in treating various diseases.

The< strong>hydrochloride salt form of this compound enhances its solubility and bioavailability, making it more suitable for pharmaceutical applications. This improvement in solubility is crucial for drug formulation and administration, as it ensures better absorption and distribution within the body.

The synthesis of< strong>(S)-Ethyl 2-amino-2-(5-methoxy-1H-indol-3-yl)acetate hydrochloride involves a multi-step process that requires precise control over reaction conditions and stereochemistry. Advanced synthetic techniques have been employed to achieve high yields and purity levels. These techniques include asymmetric synthesis, which allows for the selective formation of the (S)-enantiomer.

In conclusion, compound CAS number 1384268-78-3, known as< strong>(S)-Ethyl 2-amino-2-(5-methoxy-1H-indol-3-yl)acetate hydrochloride, represents a significant advancement in medicinal chemistry. Its unique structural features and promising pharmacological properties make it a valuable candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this are poised to play a crucial role in addressing unmet medical needs.

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